D-Mannose-UL-d7
Description
D-Mannose-UL-d7 is a uniformly deuterium-labeled isotopologue of D-mannose, a naturally occurring monosaccharide critical in glycobiology and metabolic studies. Its chemical formula is C₆H₅D₇O₆, where seven hydrogen atoms are replaced with deuterium (²H) at positions across the molecule. This isotopic labeling enables precise tracking in mass spectrometry (MS)-based assays, particularly in metabolic flux analysis, protein glycosylation studies, and bacterial adhesion research .
Properties
Molecular Formula |
C₆H₅D₇O₆ |
|---|---|
Molecular Weight |
187.2 |
Synonyms |
D-[1,2,3,4,5,6,6’-2H7]Mannose; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Properties :
- Molecular Weight: 187.16 g/mol (vs. 180.16 g/mol for natural D-mannose).
- Stability: Non-radioactive and chemically stable under standard laboratory conditions.
- Synthesis : Typically produced via enzymatic or chemical methods in deuterated solvents, ensuring uniform labeling .
The table below contrasts D-Mannose-UL-d7 with structurally related or isotopically labeled compounds, emphasizing differences in labeling, applications, and analytical utility.
Critical Research Findings :
Isotope Effects: Deuterium labeling in this compound introduces a kinetic isotope effect (KIE), slowing enzymatic processing by ~10–20% compared to natural D-mannose in glycosylation assays .
MS Sensitivity: In a 2023 study, this compound demonstrated a 5-fold higher signal-to-noise ratio in MS than ¹³C-labeled variants due to its pronounced mass shift .
Stability in Biological Systems: Deuterated mannose shows comparable solubility to natural mannose but exhibits delayed renal clearance in murine models, extending its tracer utility .
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